Cas no 127067-18-9 (2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)
127067-18-9 structure
2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Properties
Names and Identifiers
-
- 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
- 2,6-Dimethyl-nicotinic acid methyl ester
- methyl 2,6-dimethylpyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 2,6-dimethyl-, methyl ester
- AGN-PC-002Q7A
- CTK8G7478
- Methyl 2,6-dimethylnicotinate
- SB32596
- 2,6-DIMETHYL-NICOTINIC ACID METHYL ESTER
- SCHEMBL12500156
- CS-0329113
- Methyl 2,6-dimethylpyridine-3-carboxylate
- DTXSID00564551
- AT32667
- 2,6-Dimethyl-3-pyridinecarboxylic Acid Methyl Ester
- CFA06718
- MFCD09701355
- AKOS010485996
- Methyl2,6-dimethylnicotinate
- 127067-18-9
- DB-062563
- EN300-264711
- 2,6-DiMethyl-3-pyridinecarboxylic Acid Methyl Ester
- +Expand
-
- MFCD09701355
- CCMDYJLHJDTZOK-UHFFFAOYSA-N
- InChI=1S/C9H11NO2/c1-6-4-5-8(7(2)10-6)9(11)12-3/h4-5H,1-3H3
- Cc1ccc(c(n1)C)C(=O)OC
Computed Properties
- 165.07903
- 0
- 3
- 2
- 165.078978594g/mol
- 12
- 170
- 0
- 0
- 0
- 0
- 0
- 1
- 1.5
- 39.2Ų
Experimental Properties
- 39.19
- 213.1±35.0 °C at 760 mmHg
- NA
- 0.2±0.4 mmHg at 25°C
- 82.7±25.9 °C
- 1.1±0.1 g/cm3
2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Price
2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Related Literature
-
Sho Hirai,Yurie Horikawa,Haruyasu Asahara,Nagatoshi Nishiwaki Chem. Commun. 2017 53 2390
127067-18-9 (2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester) Related Products
- 1721-26-2(Ethyl 2-methylnicotinate)
- 5470-70-2(Methyl 6-methylnicotinate)
- 65719-09-7(Methyl 2-methylnicotinate)
- 1721-13-7(Ethyl 2,6-dimethylnicotinate)
- 5860-71-9(2,6-Dimethylnicotinic acid)
- 69687-80-5(Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate)
- 69971-44-4(4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)
- 25230-59-5(Methyl 2-formylnicotinate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:127067-18-9)2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
99%
1g
194.0